
4,5-Dimethoxy-2-nitrotoluene CAS number 7509-
11-7

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4,5-Dimethoxy-2-nitrotoluene

Cat. No.: B1295395 Get Quote

An In-depth Technical Guide to 4,5-Dimethoxy-2-nitrotoluene (CAS: 7509-11-7)

For Researchers, Scientists, and Drug Development Professionals

Introduction
4,5-Dimethoxy-2-nitrotoluene, with CAS number 7509-11-7, is an aromatic organic

compound that serves as a crucial intermediate in the synthesis of various specialty chemicals,

dyes, and pharmaceuticals.[1] Its structure, featuring a toluene backbone with two methoxy

groups and a nitro group, makes it a versatile building block in organic chemistry.[1] The

presence of the electron-donating methoxy groups and the electron-withdrawing nitro group

influences the reactivity of the aromatic ring, particularly in electrophilic aromatic substitution

reactions.[1] This guide provides a comprehensive overview of its chemical properties,

synthesis, safety information, and applications.

Chemical and Physical Properties
4,5-Dimethoxy-2-nitrotoluene is typically a yellow to orange crystalline solid.[1] A summary of

its key physical and chemical properties is presented below.
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Property Value Reference

CAS Number 7509-11-7 [2]

Molecular Formula C₉H₁₁NO₄ [2][3]

Molecular Weight 197.19 g/mol [2][3][4]

Appearance
Yellow to orange crystalline

solid
[1]

Melting Point 117-118 °C [2]

Boiling Point 317.7 °C [4]

Flash Point 147.3 °C [4]

SMILES Cc1cc(c(cc1N(=O)=O)OC)OC [4]

InChI

InChI=1/C9H11NO4/c1-6-4-

8(13-2)9(14-3)5-

7(6)10(11)12/h4-5H,1-3H3

[1]

Synonyms

1,2-Dimethoxy-4-methyl-5-

nitrobenzene, 5-

Nitrohomoveratrole

[1][5]

Synthesis
The synthesis of 4,5-Dimethoxy-2-nitrotoluene typically involves the nitration of 3,4-

dimethoxytoluene. While a specific, detailed experimental protocol for this exact conversion is

not readily available in the searched literature, a general methodology can be inferred from

similar nitration reactions of substituted aromatic compounds. The following is a representative

experimental protocol based on the nitration of a structurally related compound, 4,5-

dimethoxyacetophenone.[6]

Experimental Protocol: Nitration of 3,4-
Dimethoxytoluene
Materials:
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3,4-Dimethoxytoluene

Fuming nitric acid

Glacial acetic acid

Ice-water bath

Standard laboratory glassware (round-bottom flask, dropping funnel, beaker, filtration

apparatus)

Ethanol (for recrystallization)

Procedure:

Dissolve 3,4-dimethoxytoluene in glacial acetic acid in a round-bottom flask.

Cool the solution in an ice-water bath.

Add fuming nitric acid dropwise to the cooled solution while maintaining the low temperature.

After the addition is complete, allow the reaction to proceed for a short period (e.g., 20

minutes), monitoring to prevent the formation of by-products.[6]

Pour the reaction mixture into cold water to precipitate the crude product.

Filter the precipitate and wash it thoroughly with water.

Recrystallize the crude product from ethanol to yield pure 4,5-dimethoxy-2-nitrotoluene.

Safety Precautions:

Work in a well-ventilated fume hood.

Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,

and a lab coat.

Nitrating agents are highly corrosive and strong oxidizers. Handle with extreme care.
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A logical workflow for the synthesis is depicted in the following diagram.

Synthesis Workflow for 4,5-Dimethoxy-2-nitrotoluene

3,4-Dimethoxytoluene
in Glacial Acetic Acid

Cooling
(Ice-water bath)

Dropwise addition of
Fuming Nitric Acid

Nitration Reaction

Precipitation
(Pour into water)

Filtration and Washing

Recrystallization
(from Ethanol)

Pure 4,5-Dimethoxy-2-nitrotoluene

Click to download full resolution via product page

Caption: Synthesis workflow for 4,5-Dimethoxy-2-nitrotoluene.
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Applications in Drug Development and Organic
Synthesis
4,5-Dimethoxy-2-nitrotoluene is a valuable intermediate in the synthesis of more complex

molecules. Its primary applications are in the pharmaceutical and specialty chemical industries.

[1][7][8] It is a known precursor for active pharmaceutical ingredients (APIs), including

clopidogrel and certain antibiotics.[7][8] The nitro group can be readily reduced to an amine,

which can then be further functionalized, making it a key stepping stone in multi-step

syntheses.

The logical relationship of its application as a synthetic intermediate is illustrated below.

Role of 4,5-Dimethoxy-2-nitrotoluene in Synthesis

4,5-Dimethoxy-2-nitrotoluene
(Starting Material)

Chemical Transformation
(e.g., Reduction of Nitro Group)

Functionalized Intermediate

Further Synthetic Steps

Active Pharmaceutical Ingredients
(e.g., Clopidogrel, Antibiotics) Specialty Chemicals & Dyes

Click to download full resolution via product page

Caption: Role as a synthetic intermediate.
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Safety and Handling
As with many nitroaromatic compounds, 4,5-Dimethoxy-2-nitrotoluene requires careful

handling.[1] The following table summarizes the key hazard classifications and precautionary

statements.
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Hazard Class Precautionary Statements Reference

Acute Toxicity (Oral, Dermal,

Inhalation)

H301 + H311 + H331: Toxic if

swallowed, in contact with skin

or if inhaled. P260: Do not

breathe dust. P264: Wash skin

thoroughly after handling.

P280: Wear protective

gloves/protective clothing.

Skin Corrosion/Irritation

H315: Causes skin irritation.

P302+P352: IF ON SKIN:

Wash with plenty of soap and

water.

[4]

Serious Eye Damage/Eye

Irritation

H319: Causes serious eye

irritation. P305+P351+P338: IF

IN EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

[4]

Specific target organ toxicity

(single exposure)

H335: May cause respiratory

irritation. P261: Avoid

breathing dust. P271: Use only

outdoors or in a well-ventilated

area.

[4]

Specific target organ toxicity

(repeated exposure)

H373: May cause damage to

organs through prolonged or

repeated exposure.

Aquatic Hazard

H411: Toxic to aquatic life with

long lasting effects. P273:

Avoid release to the

environment.

First Aid Measures:
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Inhalation: Move the victim to fresh air. If breathing stops, provide artificial respiration. Seek

immediate medical attention.

Skin Contact: Immediately remove all contaminated clothing. Rinse skin with plenty of water.

Call a physician.

Eye Contact: Rinse with plenty of water. Remove contact lenses. Consult an

ophthalmologist.

Ingestion: If swallowed, give water to drink (two glasses at most). Seek immediate medical

advice.

Storage: Store in a tightly closed container in a dry and well-ventilated place.[4] The

recommended storage temperature is typically between 2°C and 8°C.[4]

Conclusion
4,5-Dimethoxy-2-nitrotoluene is a key chemical intermediate with significant applications in

the pharmaceutical and chemical industries. Its synthesis, while requiring careful handling of

hazardous materials, is based on standard organic chemistry principles. A thorough

understanding of its properties and safety protocols is essential for researchers and

professionals working with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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